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Compound of Interest

Compound Name: NH4-6

Cat. No.: B1193248 Get Quote

Ammonium paramolybdate, a key inorganic compound, finds extensive application across

various scientific and industrial domains. This technical guide provides an in-depth overview of

its core properties, common synonyms, and detailed experimental protocols relevant to

researchers, scientists, and drug development professionals.

Nomenclature and Synonyms
Ammonium paramolybdate is frequently referred to by several alternative names in scientific

literature and commercial contexts. Understanding these synonyms is crucial for effective

information retrieval and clear communication. The most common synonym is Ammonium

heptamolybdate tetrahydrate, which accurately reflects its chemical structure.

Other notable synonyms include:

Ammonium molybdate[1]

Ammonium heptamolybdate[2]

Molybdic acid ammonium salt tetrahydrate[1]

Hexaammonium molybdate[2]

Ammonium molybdate tetrahydrate[2]

The IUPAC name for this compound is Ammonium docosaoxoheptamolybdate(6–).
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Physicochemical Properties
A summary of the key quantitative properties of ammonium paramolybdate is presented in the

table below for easy reference and comparison.

Property Value Reference

Chemical Formula (NH₄)₆Mo₇O₂₄ · 4H₂O [1][3]

Molar Mass 1235.86 g/mol [1]

Appearance
White to slightly yellowish

crystalline solid
[1]

Density 2.498 g/cm³ [1]

Melting Point
Decomposes at approximately

190 °C
[1]

Solubility in Water 400 g/L (at 20 °C) [4]

pH 5.3 (50 g/L in H₂O at 20 °C)

Bulk Density 800 kg/m ³

Experimental Protocols
Ammonium paramolybdate is a critical reagent in numerous analytical and synthetic

procedures. This section provides detailed methodologies for some of its key applications.

Quantitative Determination of Phosphate
This protocol outlines the spectrophotometric determination of phosphate in a sample, a

common application of ammonium paramolybdate in analytical chemistry. The method is based

on the formation of a colored phosphomolybdate complex.

Materials:

Ammonium paramolybdate solution (dissolve 5 g of (NH₄)₆Mo₇O₂₄ · 4H₂O in 100 mL of

deionized water)[2]
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Concentrated Sulfuric Acid (H₂SO₄)

Ascorbic acid

Standard phosphate solution

Spectrophotometer

Procedure:

Reagent Preparation: To 100 mL of the ammonium molybdate solution, slowly and carefully

add 160 mL of concentrated sulfuric acid while cooling the flask.[2] Once cooled, dilute the

solution to 500 mL with deionized water.[2]

Sample and Standard Preparation: Prepare a series of standard phosphate solutions of

known concentrations.[2] For each standard and the unknown sample, place 10 mL into a

separate conical flask.[2]

Reaction Development: To each flask, add 20 mL of deionized water, 2 mL of the molybdate-

acid reagent, and a spatula of ascorbic acid crystals.[2]

Color Formation: Gently heat the solutions to boiling, at which point a deep blue or green

color will develop.[2] Allow the solutions to cool to room temperature.

Spectrophotometric Measurement: Measure the absorbance of each standard and the

sample at the wavelength of maximum absorbance for the colored complex.

Quantification: Construct a calibration curve by plotting the absorbance of the standards

against their known concentrations. Determine the phosphate concentration in the sample by

interpolating its absorbance on the calibration curve.

Synthesis of Ammonium Paramolybdate
This protocol describes the laboratory-scale synthesis of ammonium paramolybdate from

molybdenum trioxide.

Materials:
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Molybdenum trioxide (MoO₃)

Aqueous ammonia (NH₄OH)

Beaker

Stirring rod

Evaporating dish

Procedure:

Dissolve molybdenum trioxide in an excess of aqueous ammonia in a beaker, stirring to

facilitate dissolution.[5]

Once the molybdenum trioxide has completely dissolved, transfer the solution to an

evaporating dish.

Allow the solution to evaporate at room temperature.[5] The excess ammonia will co-

evaporate.

As the solution concentrates, six-sided transparent prisms of ammonium heptamolybdate

tetrahydrate will crystallize.[5]

Collect the crystals and allow them to air dry.

Visualization of Key Processes
The following diagrams, generated using Graphviz (DOT language), illustrate important

workflows and reaction pathways involving ammonium paramolybdate.
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Caption: Workflow for the detection of phosphate using ammonium paramolybdate.
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Start: Molybdenum Trioxide (MoO₃)
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Product: Ammonium Paramolybdate
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Caption: Simplified workflow for the synthesis of ammonium paramolybdate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chembk.com/en/chem/Ammonium%20Molybdate%20(Para)%20Tetrahydrate
https://en.wikipedia.org/wiki/Ammonium_heptamolybdate
https://www.benchchem.com/product/b1193248#common-synonyms-for-ammonium-paramolybdate
https://www.benchchem.com/product/b1193248#common-synonyms-for-ammonium-paramolybdate
https://www.benchchem.com/product/b1193248#common-synonyms-for-ammonium-paramolybdate
https://www.benchchem.com/product/b1193248#common-synonyms-for-ammonium-paramolybdate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1193248?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

